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Compound of Interest

Compound Name: 3-Hydroxypyridine-2-thiol

Cat. No.: B1223284

An In-depth Technical Guide to the Safety and Handling of 3-Hydroxypyridine-2-thiol

This guide provides comprehensive safety and handling information for 3-Hydroxypyridine-2-
thiol, intended for researchers, scientists, and professionals in drug development. Due to the
limited availability of a specific Safety Data Sheet (SDS) for 3-Hydroxypyridine-2-thiol (CAS
23003-22-7), this document compiles and extrapolates data from structurally related
compounds, including 2-Mercaptopyridine N-oxide, 3-Hydroxypyridine, and 2-Amino-3-
hydroxypyridine, to provide a thorough safety profile. All procedures should be conducted with
the utmost caution and in accordance with institutional and regulatory guidelines.

Hazard Identification

Based on data from related pyridine derivatives, 3-Hydroxypyridine-2-thiol is anticipated to be
hazardous.[1][2] It is likely classified as an irritant to the skin, eyes, and respiratory system, and
may be harmful if swallowed or in contact with skin.[1][2][3]

Table 1: GHS Hazard Classification (Inferred)
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Hazard Class Category Hazard Statement

o Toxic or Harmful if
Acute Oral Toxicity Category 3/4

swallowed.[1][3]
Acute Dermal Toxicity Category 3 Toxic in contact with skin.[1]
Skin Corrosion/Irritation Category 2 Causes skin irritation.[1][2]
Serious Eye Damage/Eye Causes serious eye irritation.
Category 2A

Irritation

[1]2]

| Specific target organ toxicity (single exposure) | Category 3 | May cause respiratory irritation.

[1](21 ]

Physical and Chemical Properties

The physical and chemical properties of 3-Hydroxypyridine-2-thiol are summarized below.

Table 2: Physical and Chemical Properties

Property Value Source
Molecular Formula C5H5NOS [4]
Molecular Weight 127.16 g/mol [4]
Appearance Yellow to green solid ne
(crystal/powder)

Melting Point 144.0 - 146.0 °C [4]
Boiling Point 235.9 °C at 760 mmHg [4]
Density 1.41 g/cm? [4]
Flash Point 96.5 °C [4]

| Solubility | Soluble in water and alcohol.[6] | |

Safe Handling and Storage
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Handling:
» Avoid all personal contact, including inhalation of dust or fumes.[7]
e Use only in a well-ventilated area or under a chemical fume hood.[3][9]

o Wear appropriate personal protective equipment (PPE), including gloves, safety goggles,
and a lab coat.[10]

e Minimize dust generation and accumulation.[8][9]

e Wash hands thoroughly after handling the substance.[8][10]

e Do not eat, drink, or smoke in areas where the chemical is handled.[3][8]
Storage:

o Keep the container tightly closed in a dry, cool, and well-ventilated place.[3][9][11]

» Store away from incompatible materials such as strong oxidizing agents, strong acids, and
acid chlorides.[1][2]

e For long-term storage, consider refrigeration at temperatures below 4°C/39°F or at -20°C.[8]

[9]
Exposure Controls and Personal Protection
Engineering controls and personal protective equipment are essential to minimize exposure.
Engineering Controls:
e Work should be performed in a laboratory equipped with a chemical fume hood.[11]

e Ensure that eyewash stations and safety showers are readily accessible and in close
proximity to the workstation.[1][3]

Personal Protective Equipment (PPE): A risk assessment should guide the selection of
appropriate PPE.
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Table 3: Recommended Personal Protective Equipment

Protection Type Specification Rationale

. Protects against splashes
) Chemical safety goggles .
Eye/Face Protection . and dust, preventing
or a face shield.[1][3] . L.
serious eye irritation.

Chemically resistant gloves ) )
) ] o Prevents skin contact, which
Skin Protection (e.g., nitrile) and a lab coat.[1]

can cause irritation or toxicity.
[11]

| Respiratory Protection | NIOSH/MSHA approved respirator (e.g., N95 dust mask) if dust is
generated.[1][7] | Prevents inhalation, which may cause respiratory tract irritation. |
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Hazard Assessment

Assess Task & Substance Hazards

Eye Contact Hazard?
(Splash/Dust)

Yes Yes

Inhalation Hazard? Use Respirator Skin Contact Hazard? Wear Safety Goggles Wear Resistant Gloves
(Dust/Aerosol) (e.g., N95/Fume Hood) (Irritation/Toxicity) / Face Shield & Lab Coat

Final Action

Proceed with Work

Click to download full resolution via product page
Caption: PPE Selection based on Hazard Assessment.

First-Aid Measures

In case of exposure, immediate action is critical. Always show the Safety Data Sheet to
attending medical personnel.[8][11]

Table 4: First-Aid Procedures
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Exposure Route Procedure

Move the person to fresh air. If breathing
_ is difficult or has stopped, provide
Inhalation e s
artificial respiration or oxygen. Seek

immediate medical attention.[2][8]

Immediately remove all contaminated clothing.
_ Flush the affected skin with large amounts of
Skin Contact ) )
running water for at least 15 minutes. Seek

medical attention if irritation occurs.[2][7][8]

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the

Eye Contact upper and lower eyelids. Remove contact
lenses if present and easy to do. Seek

immediate medical attention.[2][7][8]

| Ingestion | Do NOT induce vomiting. Rinse the mouth with water. Never give anything by
mouth to an unconscious person. Seek immediate medical attention.[8][9] |

Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[2][7][11]

o Specific Hazards: Thermal decomposition may produce toxic and irritating gases, including
carbon oxides, nitrogen oxides (NOx), and sulfur oxides.[2][8][11]

o Advice for Firefighters: Wear a self-contained breathing apparatus (SCBA) with a full face-
piece operated in pressure-demand mode and full protective gear.[1][2][8]

Accidental Release Measures

e Personal Precautions: Evacuate unnecessary personnel. Wear appropriate protective
equipment as detailed in Section 4. Ensure adequate ventilation and remove all sources of
ignition.[7][8][11]
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e Environmental Precautions: Prevent the substance from entering drains, soil, or waterways.
[8][11]

o Methods for Cleaning Up: For small spills, carefully sweep or vacuum up the solid material,
avoiding dust formation. Place the material into a suitable, labeled container for disposal.[1]
[7][11] For large spills, control personnel contact and alert emergency responders.[7]

Stability and Reactivity
e Reactivity: No specific data is available.

o Chemical Stability: The material is stable under normal storage conditions.[3] Some related
compounds are noted to be hygroscopic.[3][11]

e Incompatible Materials: Avoid contact with strong oxidizing agents, strong acids, strong
bases, and acid chlorides.[1][2]

e Hazardous Decomposition Products: Combustion may produce carbon monoxide, carbon
dioxide, nitrogen oxides, and sulfur oxides.[2][8]

Toxicological Information

The toxicological properties of 3-Hydroxypyridine-2-thiol have not been fully investigated.[2]
[3] Information from related compounds suggests potential toxicity.

» Acute Toxicity: A related compound, 2-Amino-3-hydroxypyridine, was found to be toxic if
swallowed or in contact with skin in animal studies.[1][12] The oral LD50 in rats for this
compound was determined to be 500 mg/kg.[13]

» Skin and Eye Irritation: Causes skin and serious eye irritation.[1][2]
» Respiratory Irritation: May cause respiratory irritation.[1][2]

e Germ Cell Mutagenicity: 2-Amino-3-hydroxypyridine was found to be mutagenic and
clastogenic in some in-vitro assays.[13]

» Carcinogenicity: No components of related substances are listed as carcinogens by IARC,
NTP, or OSHA.[3][14]
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Experimental Safety Protocols

Detailed experimental protocols are crucial for assessing the safety of any chemical. The
following are generalized methodologies based on studies of related compounds.
Protocol 1: Acute Oral Toxicity Assessment (Based on OECD Guideline 423)

» Objective: To determine the acute oral toxicity (LD50) of the substance.

o Test System: Wistar rats, typically 3 animals per group.

e Procedure: a. Animals are fasted prior to dosing. b. The test substance is dissolved or
suspended in a suitable vehicle (e.g., propylene glycol, deionized water).[13] c. A single dose
of the substance is administered to the animals via oral gavage at defined concentrations
(e.g., 300 mg/kg, 1000 mg/kg).[13] d. Animals are observed for mortality, clinical signs of
toxicity (e.g., tremors, hunched posture, salivation), and changes in body weight for a period
of 14 days.[13] e. At the end of the observation period, surviving animals are euthanized and
a gross necropsy is performed on all animals to observe any pathological changes.[13]

e Endpoint: The LD50 value is calculated based on mortality rates.
Protocol 2: Bacterial Reverse Mutation Test (Ames Test - Based on OECD Guideline 471)
¢ Objective: To assess the mutagenic potential of the substance.

o Test System: Multiple strains of Salmonella typhimurium and Escherichia coli with and
without a metabolic activation system (S9 mix).

e Procedure: a. The test substance is prepared at several concentrations. b. The bacterial
strains are exposed to the test substance, a negative control, and a positive control, both
with and without the S9 mix. c. After a suitable incubation period, the number of revertant
colonies (colonies that have mutated back to a prototrophic state) is counted for each plate.

» Endpoint: The substance is considered mutagenic if it causes a concentration-related
increase in the number of revertant colonies compared to the negative control.[13]

Workflow for Safe Chemical Handling
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Adhering to a structured workflow ensures safety at every stage of handling hazardous
chemicals.

1. Planning & Preparation

Review SDS & Conduct
Risk Assessment

Prepare Engineering Controls

(Fume Hood, Eyewash)

Select & Inspect
Appropriate PPE

2. Exeq

Handle Substance in
Designated Area

]
4. Emergen¢y Response

Minimize Dust/Aerosol

Generation In Case of Spill or Exposure

Keep Container Closed Follow First-Aid & Spill
When Not in Use Cleanup Procedures

3. Cleanupv& Disposal

Decontaminate Work Area
& Equipment

:

Dispose of Contaminated
PPE & Waste Properly

:

Wash Hands Thoroughly
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Caption: General Workflow for Handling Hazardous Chemicals.

Disposal Considerations

Chemical waste must be disposed of in accordance with local, regional, and national
regulations.[8][15] Waste generators must determine if a discarded chemical is classified as
hazardous waste.[2] Do not empty into drains or the environment.[3][11] Contact a licensed
professional waste disposal service to dispose of this material.[11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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